Cas no 105988-28-1 (2-Pyridinesulfenothioicacid)

• Product Name: 2-Pyridinesulfenothioicacid
• CAS No: 105988-28-1
• MF: C₅H₅NS₂
• MW: 143.22989821434
• CID: 126948
• PubChem ID: 17933800
• Update Time: 2025-04-18

2-Pyridinesulfenothioicacid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfenothioicacid
• 2-Pyridinesulfenothioicacid(9CI)
• 137964-36-4
• SCHEMBL35924
• DTXSID80591648
• 2-(disulfanyl)pyridine
• 105988-28-1
• Pyridine-2-dithioperoxol

• Inchi： 1S/C5H5NS2/c7-8-5-3-1-2-4-6-5/h1-4,7H
• InChI Key： ROJBIOJYHVAOFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)S

Computed Properties

• Exact Mass: 142.98645
• Monoisotopic Mass: 142.98634151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 12.89